Cas no 2904-58-7 (Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI))

• Product Name: Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI)
• CAS No: 2904-58-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 274928
• PubChem ID: 255937
• Update Time: 2025-04-19

Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI)
• 2,3,5,6-Tetramethylbenzonitrile N-oxide
• 2,3,5,6-Tetramethyl-benzoesaeurenitril-N-oxid
• 2,3,5,6-tetramethyl-benzonitrile N-oxide
• 2,3,5,6-tetramethylbenzonitrile oxide
• 2,3,5,6-tetramethyl-benzonitrile oxide
• 2,3,5,6-Tetramethylbenzonitriloxid
• 2,3,5,6-Tetramethyl-benzonitriloxid
• 2904-58-7
• 2,5,6-Tetramethylbenzonitrile N-oxide
• NCIOpen2_000720
• DTXSID90951638
• NSC-82070
• Benzonitrile,3,5,6-tetramethyl-, N-oxide
• NSC82070
• 2,5,6-Tetramethylbenzonitrile oxide

• Inchi： 1S/C11H13NO/c1-7-5-8(2)10(4)11(6-12-13)9(7)3/h5H,1-4H3
• InChI Key： MEAZFTNDZHVRDA-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 0.97
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.511
• PSA: 27.42
• LogP: 2.82538